Cas no 2138252-56-7 (6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride)

• Product Name: 6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride
• CAS No: 2138252-56-7
• MF: C₉H₅BrF₂O₃S
• MW: 311.100007772446
• CID: 6006315
• PubChem ID: 165452744
• Update Time: 2025-06-10

6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride
• EN300-727259
• 2138252-56-7

• Inchi： 1S/C9H5BrF2O3S/c10-6-1-5-2-7(16(12,13)14)4-15-9(5)8(11)3-6/h1-3H,4H2
• InChI Key： QCYWLMZOEWRIHN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=C(CO2)S(=O)(=O)F)F

Computed Properties

• Exact Mass: 309.91108g/mol
• Monoisotopic Mass: 309.91108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride

Introduction to 6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride (CAS No. 2138252-56-7)

6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 2138252-56-7, belongs to the chromene class of heterocyclic compounds, which are known for their diverse biological activities and industrial applications. The presence of both bromo and fluoro substituents, along with the sulfonyl fluoride functional group, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The structural features of 6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride contribute to its unique reactivity and potential applications. The bromo group at the 6-position and the fluoro group at the 8-position introduce electrophilic centers that can be selectively modified through various chemical transformations. The sulfonyl fluoride moiety, located at the 3-position, is particularly noteworthy as it serves as a versatile handle for further functionalization, including nucleophilic substitution reactions that can introduce a wide range of pharmacophores.

In recent years, there has been a growing interest in chromene derivatives due to their demonstrated efficacy in multiple therapeutic areas. For instance, studies have shown that chromene-based compounds exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The introduction of fluorine atoms into these molecules often enhances their metabolic stability and bioavailability, making them more suitable for clinical applications. The specific combination of substituents in 6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride positions it as a valuable building block for drug discovery efforts aimed at addressing unmet medical needs.

One of the most compelling aspects of 6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride is its utility in constructing complex molecular architectures. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For example, derivatives of this molecule have been explored as potential kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify the bromo and fluoro substituents allows for fine-tuning of the compound's properties, enabling the optimization of potency, selectivity, and pharmacokinetic profiles.

The sulfonyl fluoride group in 6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride is particularly interesting from a synthetic perspective. It can be readily converted into other functional groups such as sulfonamides or carboxylic acids through nucleophilic aromatic substitution (SNAr) reactions. This reactivity has been exploited in the synthesis of peptidomimetics and other bioactive molecules where sulfonyl groups play a crucial role in modulating biological activity. Additionally, the presence of both bromo and fluoro atoms provides multiple points for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex heterocyclic frameworks.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug development. Fluorine atoms can significantly influence a molecule's pharmacokinetic properties by affecting its lipophilicity, metabolic stability, and binding affinity to biological targets. The incorporation of fluorine into 6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride not only enhances its synthetic utility but also improves its potential as a lead compound for therapeutic intervention. Several studies have demonstrated that fluorinated chromenes exhibit improved solubility and reduced susceptibility to enzymatic degradation compared to their non-fluorinated counterparts.

The agrochemical sector has also benefited from the exploration of chromene derivatives like 6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride. These compounds have shown promise as intermediates in the synthesis of novel pesticides with enhanced efficacy and environmental safety. The ability to introduce various substituents into the chromene core allows for the development of molecules with tailored biological activities against pests while minimizing ecological impact. This aligns with global efforts to develop greener agricultural practices that rely on innovative chemical solutions.

In conclusion,6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride (CAS No. 2138252-56-7) represents a significant advancement in synthetic organic chemistry with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for constructing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound,6-bromo-8-fluoro-2H-chromene-3-sulfonyl fluoride is poised to play an increasingly important role in addressing some of the most pressing challenges in drug discovery and agricultural innovation.